Cas no 1874634-37-3 (1-((3-Bromofuran-2-yl)methyl)piperidine)

• Product Name: 1-((3-Bromofuran-2-yl)methyl)piperidine
• CAS No: 1874634-37-3
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5056957
• Update Time: 2025-10-29

1-((3-Bromofuran-2-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-((3-Bromofuran-2-yl)methyl)piperidine
• 1-[(3-bromofuran-2-yl)methyl]piperidine

• Inchi： 1S/C10H14BrNO/c11-9-4-7-13-10(9)8-12-5-2-1-3-6-12/h4,7H,1-3,5-6,8H2
• InChI Key： ZTZWWDMQGSXMPV-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 2.4
• Topological Polar Surface Area: 16.4

Additional information on 1-((3-Bromofuran-2-yl)methyl)piperidine

Research Brief on 1-((3-Bromofuran-2-yl)methyl)piperidine (CAS: 1874634-37-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-((3-Bromofuran-2-yl)methyl)piperidine (CAS: 1874634-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's furan and piperidine moieties make it a versatile scaffold for medicinal chemistry, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

Recent studies have highlighted the role of 1-((3-Bromofuran-2-yl)methyl)piperidine as a key intermediate in the synthesis of more complex molecules targeting neurological and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin receptor modulators, which could have implications for treating depression and anxiety disorders. The bromine substitution on the furan ring enhances the compound's reactivity, enabling efficient cross-coupling reactions for further derivatization.

In addition to its synthetic utility, preliminary in vitro studies have shown that 1-((3-Bromofuran-2-yl)methyl)piperidine exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. A recent screening campaign identified this compound as a hit for further optimization in oncology drug discovery programs. Researchers are particularly interested in its potential to disrupt protein-protein interactions, a challenging yet promising area in targeted cancer therapy.

The pharmacokinetic properties of 1-((3-Bromofuran-2-yl)methyl)piperidine have also been investigated in recent preclinical studies. While the compound shows good membrane permeability in Caco-2 assays, its metabolic stability requires improvement through structural modifications. Several research groups are currently exploring prodrug strategies and formulation approaches to enhance its bioavailability for potential therapeutic applications.

Looking ahead, the unique chemical space occupied by 1-((3-Bromofuran-2-yl)methyl)piperidine (CAS: 1874634-37-3) positions it as a valuable scaffold for future drug discovery efforts. Ongoing research is focusing on expanding its structure-activity relationships through systematic derivatization, with particular emphasis on improving selectivity and reducing off-target effects. The compound's versatility suggests it may find applications beyond its current investigation areas, potentially in infectious disease or metabolic disorder research.